Cas no 2248215-06-5 ((2S)-2-Methyl-3-(oxetan-2-yl)propanoic acid)
(2S)-2-Methyl-3-(oxetan-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-Methyl-3-(oxetan-2-yl)propanoic acid
- EN300-6506030
- 2248215-06-5
-
- Inchi: 1S/C7H12O3/c1-5(7(8)9)4-6-2-3-10-6/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6?/m0/s1
- InChI Key: VNSZPFSPFGUILS-ZBHICJROSA-N
- SMILES: O1CCC1C[C@@H](C(=O)O)C
Computed Properties
- Exact Mass: 144.078644241g/mol
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.5Ų
(2S)-2-Methyl-3-(oxetan-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6506030-0.05g |
(2S)-2-methyl-3-(oxetan-2-yl)propanoic acid |
2248215-06-5 | 0.05g |
$3577.0 | 2023-05-29 | ||
| Enamine | EN300-6506030-0.1g |
(2S)-2-methyl-3-(oxetan-2-yl)propanoic acid |
2248215-06-5 | 0.1g |
$3748.0 | 2023-05-29 | ||
| Enamine | EN300-6506030-0.25g |
(2S)-2-methyl-3-(oxetan-2-yl)propanoic acid |
2248215-06-5 | 0.25g |
$3918.0 | 2023-05-29 | ||
| Enamine | EN300-6506030-0.5g |
(2S)-2-methyl-3-(oxetan-2-yl)propanoic acid |
2248215-06-5 | 0.5g |
$4088.0 | 2023-05-29 | ||
| Enamine | EN300-6506030-1.0g |
(2S)-2-methyl-3-(oxetan-2-yl)propanoic acid |
2248215-06-5 | 1g |
$4258.0 | 2023-05-29 | ||
| Enamine | EN300-6506030-2.5g |
(2S)-2-methyl-3-(oxetan-2-yl)propanoic acid |
2248215-06-5 | 2.5g |
$8347.0 | 2023-05-29 | ||
| Enamine | EN300-6506030-5.0g |
(2S)-2-methyl-3-(oxetan-2-yl)propanoic acid |
2248215-06-5 | 5g |
$12349.0 | 2023-05-29 | ||
| Enamine | EN300-6506030-10.0g |
(2S)-2-methyl-3-(oxetan-2-yl)propanoic acid |
2248215-06-5 | 10g |
$18311.0 | 2023-05-29 |
(2S)-2-Methyl-3-(oxetan-2-yl)propanoic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (2S)-2-Methyl-3-(oxetan-2-yl)propanoic acid
Introduction to (2S)-2-Methyl-3-(oxetan-2-yl)propanoic Acid (CAS No. 2248215-06-5)
(2S)-2-Methyl-3-(oxetan-2-yl)propanoic acid , identified by the CAS registry number 2248215-06-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of α-amino acids, which are fundamental building blocks in biological systems. The structure of this molecule is characterized by a chiral center at the second carbon atom, making it a stereoisomer with specific optical properties. The presence of an oxetane ring (a four-membered cyclic ether) at the third position introduces unique chemical and physical properties, enhancing its potential applications in drug design and material science.
Recent advancements in stereochemistry and asymmetric synthesis have enabled researchers to explore the synthesis and characterization of (2S)-2-Methyl-3-(oxetan-2-yl)propanoic acid with greater precision. Studies have highlighted its role as a key intermediate in the development of bioactive molecules, particularly in the context of peptide synthesis and enzyme inhibition. The compound's chiral center plays a pivotal role in determining its biological activity, making it a valuable tool in medicinal chemistry.
The synthesis of (2S)-Methyl-Oxetane-Propanoic Acid involves multi-step processes that require meticulous control over reaction conditions to ensure high enantiomeric excess. Researchers have employed various strategies, including enzymatic catalysis and organocatalytic methods, to achieve efficient and selective syntheses. These methods not only enhance the yield but also contribute to the sustainability of chemical processes, aligning with current trends toward green chemistry.
From an applications perspective, (S)-Methyl-Oxetane-Propanoic Acid has shown promise in several therapeutic areas. For instance, its derivatives have been investigated for their potential as inhibitors of proteolytic enzymes, which are implicated in various pathological conditions such as neurodegenerative diseases and cancer. Additionally, the compound's structural versatility makes it a candidate for use in peptide-based drug delivery systems and as a component in advanced materials with tailored mechanical properties.
Recent studies have also delved into the pharmacokinetic properties of (S)-Methyl-Oxetane-Propanoic Acid, providing insights into its absorption, distribution, metabolism, and excretion profiles. These findings are crucial for evaluating its suitability as a lead compound in drug development programs. Furthermore, computational modeling techniques have been utilized to predict the compound's interactions with biological targets, aiding in the rational design of more potent and selective analogs.
In conclusion, (S)-Methyl-Oxetane-Propanoic Acid (CAS No. 2248215-06-5) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial innovation.
2248215-06-5 ((2S)-2-Methyl-3-(oxetan-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)